Cas no 1250993-15-7 (cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid)

• Product Name: cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid
• CAS No: 1250993-15-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 4564716
• Update Time: 2025-05-19

cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-Boc-3-aza-bicyclo-[4.1.0]heptane-1-carboxylic acid
• cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-5-4-8-6-12(8,7-13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-,12+/m1/s1
• InChI Key： BKMZZZVRNHEHLG-PELKAZGASA-N
• SMILES： [C@@]12(C(O)=O)[C@@]([H])(C1)CCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid

Professional Introduction to cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS No: 1250993-15-7)

cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid, identified by its CAS number 1250993-15-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bicyclic azapeptides, characterized by its intricate molecular architecture, which includes a seven-membered azabicycloalkane core. The presence of a tert-butoxycarbonyl (Boc) group at the 3-position and a carboxylic acid functionality at the 1-position further enhances its utility as a versatile building block in synthetic chemistry and drug development.

The structural motif of cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid is particularly noteworthy due to its ability to mimic natural peptide scaffolds while introducing conformational constraints that can influence biological activity. This makes it an attractive candidate for the design of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor binding studies. The Boc group serves as an essential protecting group for the amine functionality, allowing for selective deprotection and functionalization at later stages of synthesis.

In recent years, there has been a surge in research focusing on the development of peptidomimetics—molecules that emulate the biological properties of peptides but with improved stability and pharmacokinetic profiles. The compound cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid exemplifies this trend, as it combines the advantages of peptide-like scaffolds with enhanced synthetic accessibility. Its bicyclic structure imparts rigidity, which can be exploited to optimize binding interactions with biological targets, thereby increasing the efficacy and selectivity of potential therapeutic agents.

The utility of this compound has been demonstrated in several cutting-edge research studies aimed at identifying novel pharmacological entities. For instance, researchers have leveraged its scaffold to develop inhibitors targeting proteases involved in inflammatory pathways. These proteases, such as caspase-1 and interleukin converting enzyme (ICE), play pivotal roles in processes like apoptosis and inflammation, making them attractive therapeutic targets for conditions ranging from autoimmune disorders to cancer. By employing computational modeling and structure-based drug design strategies, scientists have been able to fine-tune the molecular properties of derivatives of cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid to achieve high-affinity binding to these enzymes.

Moreover, the incorporation of this compound into libraries for high-throughput screening has yielded promising hits against a variety of disease-related targets. The versatility of its structure allows for rapid diversification through combinatorial chemistry approaches, enabling the exploration of vast chemical spaces with relative ease. This has been particularly valuable in academic and industrial settings where rapid hit identification is crucial for advancing drug discovery pipelines.

The synthesis of cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid presents unique challenges due to its complex cyclic framework and multiple stereocenters. However, advances in synthetic methodology have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been instrumental in constructing the desired azabicycloalkane core with high enantioselectivity and yield. These methodological improvements have not only facilitated the production of this compound but also provided valuable tools for tackling similar structural motifs in future synthetic endeavors.

The potential applications of derivatives derived from cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid extend beyond enzyme inhibition into other therapeutic areas such as antiviral and anticancer research. For example, modifications to its scaffold have been explored to develop molecules that interact with viral proteases or kinases, offering new avenues for combating infectious diseases and cancers respectively. The ability to modulate key pharmacophoric features while maintaining structural integrity makes this class of compounds particularly promising for further development.

In conclusion, cis-3-tert-butoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS No: 1250993-15-7) represents a significant advancement in peptidomimetic chemistry with broad implications for drug discovery and development. Its unique structural features, combined with its synthetic tractability, position it as a valuable scaffold for designing next-generation therapeutics targeting an array of diseases.